Cas no 1352507-47-1 (1-Isopropyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl)

• Product Name: 1-Isopropyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
• CAS No: 1352507-47-1
• MF: C₁₄H₂₂N₂S
• MW: 250.402882099152
• CID: 5149700
• Update Time: 2025-06-16

1-Isopropyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

• Inchi： 1S/C14H22N2S/c1-11(2)16-10-5-4-8-13(16)12-7-6-9-15-14(12)17-3/h6-7,9,11,13H,4-5,8,10H2,1-3H3
• InChI Key： ZSXAXJUGCFLXHX-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C1CCCCN1C(C)C

Additional information on 1-Isopropyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

Introduction to 1-Isopropyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS No. 1352507-47-1)

1-Isopropyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl, identified by its CAS number 1352507-47-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the bipyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its isopropyl and methylsulfanyl substituents, contribute to its distinct chemical properties and biological interactions.

The bipyridine scaffold is particularly noteworthy due to its ability to form stable coordination complexes with metal ions. This property has been exploited in various therapeutic contexts, such as the development of antimalarial agents and anticancer drugs. The presence of both isopropyl and methylsulfanyl groups in 1-Isopropyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl introduces additional layers of functionality that can modulate its binding affinity and selectivity. These modifications are crucial for fine-tuning the compound's pharmacological profile, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the isopropyl group can enhance solubility while the methylsulfanyl moiety may improve metabolic stability. These characteristics are particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy.

The hexahydro-[2,3]bipyridinyl core of this molecule imparts rigidity to the structure, which can be advantageous in terms of binding specificity. This rigidity helps to stabilize the compound's conformation in biological environments, potentially increasing its bioavailability and reducing off-target effects. Such structural features are often leveraged in the development of small-molecule inhibitors targeting enzymes involved in critical cellular pathways.

In light of these properties, researchers have been exploring the potential applications of 1-Isopropyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl in several therapeutic areas. For instance, its ability to coordinate with metal ions suggests possible utility in metallodrug development. Metallodrugs have shown promise in treating various diseases by leveraging the unique reactivity and binding capabilities of metal ions. The incorporation of bipyridine derivatives into metallodrugs can enhance their stability and target specificity.

Additionally, the compound's structural similarity to known bioactive molecules has prompted investigations into its potential role as a scaffold for drug discovery. By modifying specific functional groups while retaining the core bipyridine structure, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify novel therapeutic agents.

The synthesis of 1-Isopropyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters requires precise control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have made it possible to construct complex bipyridine derivatives with high stereochemical fidelity. These techniques are essential for producing enantiomerically pure compounds that exhibit optimal biological activity.

Recent studies have also highlighted the importance of understanding the electronic properties of this molecule. The conjugated system formed by the bipyridine rings influences its reactivity and interaction with biological targets. By tuning the electronic distribution through substituent effects, researchers can modulate the compound's pharmacological effects. This principle has been applied in designing molecules with enhanced binding affinity or improved metabolic profiles.

The pharmacokinetic behavior of 1-Isopropyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl is another critical aspect that has been extensively studied. In vitro and in vivo experiments have provided valuable insights into its absorption、distribution、metabolism،and excretion (ADME) profiles. These studies are essential for predicting how the compound will behave in a clinical setting and for identifying potential drug-drug interactions or side effects.

One notable finding is that the isopropyl group may influence oral bioavailability by affecting lipid solubility。 Meanwhile，the methylsulfanyl moiety could impact metabolic stability by interacting with cytochrome P450 enzymes. Such observations underscore the importance of considering structural features when designing new drugs。

The potential therapeutic applications of this compound are vast，spanning from oncology to neurology。 In oncology，for example，bipyridine derivatives have been investigated as inhibitors of kinases，which are overexpressed in many cancers。 The unique structural motifs of 1-Isopropyl-2-methylsulfanyl-1，2，3，4，5，6-hexahydro-[2，3]bipyridinyl make it a promising candidate for developing selective kinase inhibitors with improved efficacy and reduced toxicity。

In neurology，the compound has shown promise as a potential treatment for neurodegenerative diseases such as Alzheimer's disease。 The ability of bipyridine-based molecules to cross the blood-brain barrier makes them attractive candidates for central nervous system (CNS) drug development。 Preclinical studies have demonstrated that derivatives similar to 1-Isopropyl-2-methylsulfanyl-1，2，3，4，5，6-hexahydro-[2，3]bipyridinyl can modulate neurotransmitter systems involved in learning and memory。

The development of novel analytical methods has also contributed to a better understanding of this compound's behavior。 Techniques such as nuclear magnetic resonance (NMR) spectroscopy、mass spectrometry (MS)，and X-ray crystallography have provided detailed structural information about its conformations and interactions。 These tools are indispensable for elucidating mechanisms of action and optimizing drug candidates。

The future directionsof research on 1-isopropyl - 2 - methylsulfanyl - 1 ， 2 ， 3 ， 4 ， 5 ， 6 - hexahydro - [ 2 ， 3 ] bipyridin y l are likely to focus on expanding its therapeutic applications through structure-based drug design。 By integrating computational modeling with experimental data，scientists can predict how modifications to this molecule will affect its biological activity。 This interdisciplinary approach holds great promise for accelerating the discovery and developmentof new medicines。